2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile

• IUPAC Name: 2-[(5-pyridin-4-yltetrazol-2-yl)methyl]benzonitrile
• InChI: InChI=1S/C14H10N6/c15-9-12-3-1-2-4-13(12)10-20-18-14(17-19-20)11-5-7-16-8-6-11/h1-8H,10H2
• InChI Key: ZBJPCMMAOICRRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2N=C(N=N2)C3=CC=NC=C3)C#N
• Molecular Formula: C14H10N6
• Molecular Weight: 262.27 g/mol

Description

2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile, also known as PTTB, is a chemical compound that has gained significant attention in the scientific community due to its potential use as a therapeutic agent. PTTB belongs to the class of tetrazole-containing compounds, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. For example, 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in cancer cell invasion and metastasis. Additionally, 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile has been shown to exhibit a range of biochemical and physiological effects. For example, 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile has been shown to induce apoptosis (programmed cell death) in cancer cells, which is a key mechanism for the inhibition of cancer cell growth. Additionally, 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile has been shown to modulate the production of cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile is its high purity, which allows for accurate and reproducible experiments. Additionally, 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile has been shown to exhibit a range of biological activities, making it a promising candidate for further research. However, one limitation of 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile is its relatively low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile. One area of interest is the development of 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile analogs with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile and its potential use as a therapeutic agent for various diseases. Finally, studies investigating the toxicity and safety of 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile are needed to determine its potential use in clinical settings.

Scientific Research Applications

2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. Several studies have investigated the potential use of 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile as a therapeutic agent for various diseases. For example, 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting its potential use as an anti-cancer agent. Additionally, 2-[(5-pyridin-4-yl-2H-tetrazol-2-yl)methyl]benzonitrile has been shown to modulate the immune response, indicating its potential use as an anti-inflammatory agent.